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Compound of Interest

Compound Name: Disperse Red 278

Cat. No.: B15554066 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the performance of Disperse Red 278, offering a comparative analysis against other

commercially available red disperse dyes. This document provides supporting experimental

data and detailed protocols to aid in material selection and experimental design.

Disperse Red 278 is a brilliant red monoazo dye primarily utilized for dyeing and printing on

polyester and polyester/cotton blended fabrics.[1][2][3] Its performance, particularly its fastness

properties, is a critical factor for its application in textiles where color stability during laundering,

exposure to light, and physical abrasion is paramount. This guide provides a quantitative

comparison of Disperse Red 278's fastness properties against a range of other red disperse

dyes, benchmarked against established industry standards.

Quantitative Performance Data
The fastness properties of disperse dyes are evaluated based on standardized testing

methodologies, with results typically rated on a scale of 1 to 5 for washing and rubbing (where

5 indicates the best performance) and on a scale of 1 to 8 for lightfastness (where 8 represents

the highest resistance to fading).[4][5][6] The following table summarizes the fastness

properties of Disperse Red 278 in comparison to other common red disperse dyes when

applied to polyester.
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Dye C.I. Name
Light
Fastness
(Xenon Arc)

Washing
Fastness
(Color
Change)

Sublimation
Fastness
(Staining)

Rubbing
Fastness
(Crocking)

Disperse Red

278

Disperse Red

278
5-6[2] 4-5[2] 4-5[2] 4-5[2]

Disperse Red

1

Disperse Red

1
4-5 5 4 Not Available

Disperse Red

9

Disperse Red

9
3 3 4 Not Available

Disperse Red

11

Disperse Red

11
5 4-5 3 Not Available

Disperse Red

60

Disperse Red

60
6-7 4-5 2-3 Not Available

Disperse Red

73

Disperse Red

73
5-6 5 4 Not Available

Disperse Red

82

Disperse Red

82
6-7 4-5 4-5 Not Available

Disperse Red

167

Disperse Red

167
7-8 5 5 Not Available

Note: Fastness properties can vary depending on the specific substrate, dyeing process, and

depth of shade.

Experimental Protocols
The performance data presented in this guide is based on standardized testing methodologies

to ensure comparability and reproducibility. The following are detailed protocols for the key

experiments cited.

Light Fastness Testing (ISO 105-B02)
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Principle: This test evaluates the resistance of the color of textiles to an artificial light source

that simulates natural daylight (D65) using a xenon arc lamp.[7][8][9]

Apparatus:

Xenon arc lamp apparatus[7][8][9]

Lightfastness standards (Blue Wool Scale)[4][5][8]

Grey scale for assessing color change[7][8]

Procedure:

A specimen of the dyed textile is mounted on a sample holder alongside a set of Blue Wool

standards (rated 1-8, with 8 being the highest fastness).[4][8]

The samples and standards are exposed to the light from the xenon arc lamp under

controlled conditions of temperature and humidity.[7][8]

Exposure is continued until a specified amount of fading has occurred on the test specimen

or the standards.

The light fastness of the specimen is assessed by comparing the change in its color with that

of the Blue Wool standards. The rating is the number of the Blue Wool standard that shows a

similar degree of fading.[10]

Sample Preparation

Exposure Assessment

Dyed Textile Specimen

Xenon Arc Lamp Exposure

Blue Wool Standards (1-8)

Compare Fading Assign Light Fastness Rating
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ISO 105-B02 Light Fastness Testing Workflow.

Washing Fastness Testing (ISO 105-C06)
Principle: This test is designed to determine the resistance of the color of textiles to domestic or

commercial laundering procedures.[11][12][13]

Apparatus:

Washing machine (e.g., Launder-Ometer)[11][14]

Stainless steel balls (for mechanical action)[11][14]

Multifiber adjacent fabric[11][14]

Grey scale for assessing color change and staining[11][14]

Procedure:

A specimen of the dyed textile is sewn together with a multifiber adjacent fabric.[11]

The composite sample is placed in a stainless steel container with a specified volume of a

standardized soap solution and stainless steel balls.[15]

The container is then agitated in the washing machine at a specified temperature and for a

specific duration.[15]

After washing, the sample is rinsed and dried.[11]

The change in color of the dyed specimen is assessed using the grey scale for color change.

[6][16]

The staining of each fiber in the multifiber adjacent fabric is assessed using the grey scale

for staining.[6]
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ISO 105-C06 Washing Fastness Testing Workflow.

Rubbing Fastness (Crocking) Testing (ISO 105-X12)
Principle: This test assesses the resistance of the color of textiles to rubbing off and staining

other materials.[17][18][19]

Apparatus:

Crockmeter (rubbing fastness tester)[17][20][21]

Standard white cotton rubbing cloth[17][20]

Grey scale for assessing staining[17][20]

Procedure:

A specimen of the dyed textile is mounted on the base of the crockmeter.

A dry, standard white cotton cloth is fixed to the rubbing finger of the crockmeter.

The rubbing finger is moved back and forth across the specimen for a specified number of

cycles with a constant pressure.[19]

The degree of color transferred to the white cloth is assessed using the grey scale for

staining.

The procedure is repeated with a wet white cotton cloth.[17][18][19]
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ISO 105-X12 Rubbing Fastness Testing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://darongtester.com/washing-fastness-test-method-iso-105-c06/
https://cdn.standards.iteh.ai/samples/51276/bb37ae4124174869ac303511b7cc742f/ISO-105-C06-2010.pdf
https://diantextile.blogspot.com/2017/03/working-procedure-of-color-fastness-to.html
https://diantextile.blogspot.com/2017/03/working-procedure-of-color-fastness-to.html
https://www.benchchem.com/pdf/A_Comparative_Performance_Analysis_of_Disperse_Red_Dyes_for_Textile_Applications.pdf
https://www.researchgate.net/figure/Wash-fastness-grey-scale-ratings_tbl4_348354163
https://www.gester-instruments.com/blog/iso-105-x12-standard-guidelines-for-colour-fastness-to-rubbing_b93
https://www.gester-instruments.com/blog/iso-105-x12-standard-guidelines-for-colour-fastness-to-rubbing_b93
https://www.flammabilitytestingequipment.com/photo/flammabilitytestingequipment/document/6523/C032339e.pdf
https://cdn.standards.iteh.ai/samples/65207/24ffe38b766c4035a11b0316b3b07e7b/ISO-105-X12-2016.pdf
https://darongtester.com/iso-105-x12-colorfastness-to-rubbing/
https://davislab.pl/en/badanie/color-fastness-to-rubbing-pn-en-iso-105-x12/
https://www.benchchem.com/product/b15554066#benchmarking-disperse-red-278-fastness-properties-against-industry-standards
https://www.benchchem.com/product/b15554066#benchmarking-disperse-red-278-fastness-properties-against-industry-standards
https://www.benchchem.com/product/b15554066#benchmarking-disperse-red-278-fastness-properties-against-industry-standards
https://www.benchchem.com/product/b15554066#benchmarking-disperse-red-278-fastness-properties-against-industry-standards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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